1-[3-(Tert-butoxy)propyl]piperazine

• IUPAC Name: 1-[3-[(2-methylpropan-2-yl)oxy]propyl]piperazine
• InChI: InChI=1S/C11H24N2O/c1-11(2,3)14-10-4-7-13-8-5-12-6-9-13/h12H,4-10H2,1-3H3
• InChI Key: QZOIYLJCIJRNLV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OCCCN1CCNCC1
• Molecular Formula: C11H24N2O
• Molecular Weight: 200.32 g/mol

Description

The compound "1-[3-(Tert-butoxy)propyl]piperazine" is a derivative of piperazine, which is a heterocyclic organic compound consisting of a six-membered ring containing two nitrogen atoms at opposite positions in the ring. Piperazine derivatives are of significant interest due to their wide range of applications in medicinal chemistry and material science. The tert-butoxy group in the compound indicates the presence of a tert-butyl ether substituent, which can influence the physical and chemical properties of the molecule.

Synthesis Analysis

The synthesis of piperazine derivatives often involves condensation reactions, Mannich reactions, and other methods of functionalization. For instance, the preparation of a related compound, 6,6'-[piperazine-1,4-diylbis(methylene)]bis[3,5-di(tert-butyl)-1,2-benzoquinone], was achieved through aminoalkylation by Mannich reaction followed by oxidation . Another example is the synthesis of tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl)piperazine-1-carboxylate, which was synthesized by a condensation reaction between carbamimide and 3-fluorobenzoic acid . These methods highlight the versatility of piperazine chemistry in introducing various functional groups to the core structure.

Molecular Structure Analysis

X-ray diffraction (XRD) is a common technique used to determine the molecular structure of piperazine derivatives. For example, the molecular structure of a hydrolysis product of a piperazine derivative was established by XRD . The crystal and molecular structure of tert-butyl 4-(2-tert-butoxy-2-oxoethyl)piperazine-1-carboxylate was reported, showing typical bond lengths and angles for this type of compound . The molecular structure of these compounds can significantly influence their physical properties and reactivity.

Chemical Reactions Analysis

Piperazine derivatives can undergo various chemical reactions, including hydrolysis, amination, and others, to form new compounds with potential biological activities. For instance, tert-butyl-4-(4-amino-3-methyl-5-nitrophenyl)piperazine-1-carboxylate was synthesized through amination, which is an important intermediate for the synthesis of biologically active compounds . The reactivity of the piperazine ring and its substituents plays a crucial role in the synthesis of diverse chemical entities.

Physical and Chemical Properties Analysis

The physical and chemical properties of piperazine derivatives are influenced by their molecular structure. The presence of tert-butoxy groups and other substituents can affect the solubility, melting point, and stability of these compounds. For example, the crystal structure of a piperazine derivative can lead to different intermolecular interactions, which in turn influence the compound's melting point and solubility . Additionally, the electronic properties, such as the molecular electrostatic potential and frontier molecular orbitals, can be studied using density functional theory (DFT) to understand the reactivity of these compounds .

Scientific Research Applications

Synthesis and Structural Analysis

Synthesis, Characterization, and Biological Evaluation : The compound tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl)piperazine-1-carboxylate was synthesized and characterized using various spectroscopic methods. Its structure was confirmed by single crystal XRD data. The compound showed poor antibacterial and moderate anthelmintic activity (Sanjeevarayappa et al., 2015).

Crystal and Molecular Structure : The crystal and molecular structure of tert-butyl 4-(2-tert-butoxy-2-oxoethyl)-piperazine-1-carboxylate was reported. The compound crystallized in the monoclinic space group P 21/c with four molecules in the unit cell. The bond lengths and angles are typical for a piperazine-carboxylate (Mamat et al., 2012).

Biological Activity and Pharmaceutical Applications

Anti-Malarial Activity : Certain derivatives of piperazine have shown potential as anti-malarial agents. The study highlighted the importance of specific molecular features for generating activity against malaria (Cunico et al., 2009).

Enzyme Inhibition in Alzheimer’s Disease : Piperazine derivatives were evaluated for their in vitro inhibitory activity against enzymes like AChE, BChE, and Tyrosinase, which are significant in mitigating adverse effects of Alzheimer’s disease. The compounds' ADME profiles, bioactivity scores, and quantum parameters were also analyzed (Celik et al., 2020).

Antibacterial and Antifungal Activities : Two derivatives of N-Boc piperazine were synthesized and characterized. Their antibacterial and antifungal activities were studied, revealing moderate activity against several microorganisms (Kulkarni et al., 2016).

Pharmaceutical Design and Optimization

Pharmacological Activity of Piperazine Derivatives : Piperazine derivatives have been investigated for various central therapeutic applications due to their role in activating the monoamine pathway. The paper discusses the therapeutic use of piperazine derivatives as antipsychotic, antidepressant, and anxiolytic drugs (Brito et al., 2018).

Safety And Hazards

The safety information for “1-[3-(Tert-butoxy)propyl]piperazine” includes several hazard statements: H315, H318, H335. The precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P310, P312, P332+P313, P362, P403+P233, P405, P501.